Cas no 27068-06-0 (Benzenaminium,N,N-diethyl-3-hydroxy-N-methyl-, bromide (1:1))

• Product Name: Benzenaminium,N,N-diethyl-3-hydroxy-N-methyl-, bromide (1:1)
• CAS No: 27068-06-0
• MF: C₁₁H₁₈BrNO
• MW: 260.170722484589
• CID: 265662
• PubChem ID: 117916
• Update Time: 2025-04-19

Benzenaminium,N,N-diethyl-3-hydroxy-N-methyl-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenaminium,N,N-diethyl-3-hydroxy-N-methyl-, bromide (1:1)
• Diethyl(m-hydroxyphenyl)methylammonium bromide
• 27068-06-0
• Ro 2-2980
• (3-Hydroxyphenyl)diethylmethylammonium bromide
• Ammonium, diethyl(m-hydroxyphenyl)methyl-, bromide

• Inchi： 1S/C11H17NO.BrH/c1-4-12(3,5-2)10-7-6-8-11(13)9-10;/h6-9H,4-5H2,1-3H3;1H
• InChI Key： FPSGOTBPWRPBCZ-UHFFFAOYSA-N
• SMILES： [Br-].OC1=CC=CC(=C1)[N+](C)(CC)CC

Computed Properties

• Exact Mass: 259.057177
• Monoisotopic Mass: 259.057177
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C